Cas no 2228591-42-0 (O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine)

• Product Name: O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine
• CAS No: 2228591-42-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5860774
• PubChem ID: 165856468
• Update Time: 2025-05-19

O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine
• EN300-1796505
• O-({1-[1-(propan-2-yl)-1H-pyrazol-5-yl]cyclopropyl}methyl)hydroxylamine
• 2228591-42-0

• Inchi： 1S/C10H17N3O/c1-8(2)13-9(3-6-12-13)10(4-5-10)7-14-11/h3,6,8H,4-5,7,11H2,1-2H3
• InChI Key： GKOHACGLIZICDC-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CC=NN2C(C)C)CC1)N

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine

Comprehensive Guide to O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine (CAS No. 2228591-42-0)

O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine (CAS No. 2228591-42-0) is a specialized organic compound with a unique molecular structure. This compound features a cyclopropylmethyl group linked to a hydroxylamine moiety, combined with a propan-2-yl-substituted pyrazole ring. Its intricate architecture makes it a subject of interest in pharmaceutical research, agrochemical development, and material science applications.

The compound's CAS number 2228591-42-0 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often search for "O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine synthesis" or "2228591-42-0 applications" to explore its potential. Recent trends in green chemistry have increased interest in sustainable synthesis methods for such complex molecules, aligning with global efforts to reduce environmental impact.

From a structural perspective, the presence of both hydroxylamine and pyrazole functionalities in O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine suggests potential biological activity. These structural elements are commonly found in compounds with enzyme inhibition properties, making this molecule particularly interesting for drug discovery programs. The cyclopropyl ring adds steric constraint that can enhance binding specificity in biological systems.

In material science, the compound's unique combination of hydrogen-bonding capability (through the hydroxylamine group) and aromatic character (from the pyrazole ring) makes it a potential building block for advanced polymers. Researchers investigating "smart materials 2024" or "functional polymer design" may find this compound particularly relevant for developing materials with tailored properties.

The stability profile of CAS 2228591-42-0 under various conditions is another area of significant interest. Preliminary studies suggest that the propan-2-yl substitution on the pyrazole ring enhances the compound's stability compared to simpler analogs. This improved stability makes it more suitable for practical applications where long-term performance is crucial.

Analytical characterization of O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structure, which are critical for research and development purposes. The growing field of computational chemistry also plays a role in predicting the compound's properties and behavior.

Recent patent literature reveals increasing activity around pyrazole-containing compounds, with particular focus on their potential in addressing current challenges in healthcare and sustainable agriculture. While specific applications of 2228591-42-0 remain proprietary in many cases, the structural features suggest potential in these high-growth sectors.

For researchers handling this compound, proper storage conditions and handling procedures should be followed according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, like all chemicals, O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine should be treated with appropriate care and respect.

The commercial availability of CAS 2228591-42-0 varies by supplier, with some specializing in custom synthesis of such complex molecules. Current market trends show growing demand for high-purity specialty chemicals, driven by advancements in precision medicine and advanced material science.

Future research directions for this compound may explore its potential in catalysis, as both the hydroxylamine and pyrazole moieties can participate in coordination chemistry. Additionally, its application in supramolecular chemistry could be promising, given its multiple sites for molecular recognition and self-assembly processes.

In conclusion, O-({1-1-(propan-2-yl)-1H-pyrazol-5-ylcyclopropyl}methyl)hydroxylamine (CAS No. 2228591-42-0) represents an interesting case study in modern chemical research, combining structural complexity with potential across multiple application areas. Its development and investigation reflect broader trends in molecular design and functional material innovation that are shaping the future of chemical sciences.